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Compound of Interest

Compound Name: Calcitriol (Rocaltrol)

Cat. No.: B15684760

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcitriol, the hormonally active form of Vitamin D, plays a crucial role in calcium homeostasis,

bone metabolism, and various other physiological processes.[1][2] Accurate quantification of

Calcitriol and its metabolites is essential for both clinical diagnostics and research, particularly

in understanding Vitamin D deficiency and related disorders.[3][4] Liquid chromatography-

tandem mass spectrometry (LC-MS/MS) has become the gold standard for the analysis of

Vitamin D metabolites due to its high sensitivity, specificity, and ability to multiplex.[5][6][7] This

document provides detailed protocols and quantitative data for the LC-MS/MS analysis of

Calcitriol and its key metabolites.

Quantitative Data Summary
The following tables summarize the quantitative performance of various LC-MS/MS methods

for the analysis of Calcitriol and its metabolites.

Table 1: Linearity and Quantification Limits
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Analyte Linearity Range
LLOQ (Lower Limit
of Quantification)

Reference

Calcitriol

(1α,25(OH)₂D₃)
1 - 100 ng/mL 1 ng/mL [3]

1α,25(OH)₂D₃ 20 - 1200 pg/mL 20 pg/mL [6]

25(OH)D₃ 1 - 60 ng/mL 1 ng/mL [6]

Calcitriol
5.021 - 150.340

pg/mL
5.021 pg/mL [2]

1,25-(OH)₂-D₂ and -D₃ 15.63 - 250 pg/mL 15.63 pg/mL [8]

Table 2: Recovery and Precision

Analyte
Mean
Recovery (%)

Intra-assay
Precision (%
CV)

Inter-assay
Precision (%
CV)

Reference

Calcitriol 110.77% < 15% < 15% [2]

1α,25(OH)₂D₃ 100% ± 10% < 15% < 15% [6]

25(OH)D₃ 100% ± 10% < 15% < 15% [6]

Calcitriol (at 1, 5,

20, 70 ng/mL)
Not Specified

6.8, 9.6, 3.3, 6.8

%
Not Specified [3]

Experimental Protocols
Protocol 1: Sample Preparation using Supported Liquid
Extraction (SLE) and Solid Phase Extraction (SPE)
This protocol is adapted from a method for the analysis of Calcitriol in plasma.[3]

Sample Pre-treatment:

Pipette 475 µL of blank plasma or sample into a clean tube.
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Add 25 µL of the standard spiking solution (in methanol) or methanol for blank and test

samples.

Add 100 µL of 10% ammonia solution and mix thoroughly.

Supported Liquid Extraction (SLE):

Load the pre-treated sample onto an ISOLUTE SLE+ 200 Supported Liquid Extraction

Plate.[4]

Apply a short pulse of vacuum to initiate the flow and allow the sample to absorb for 5

minutes.

Elute the analytes with 1 mL of a water-immiscible organic solvent (e.g., MTBE, DCM, or

EtOAc).[4]

Solid Phase Extraction (SPE):

Condition a Phenomenex Strata-X (30 mg/1 cc) cartridge with 1 mL of methanol followed

by 1 mL of water.[2]

Load the eluate from the SLE step onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of water, followed by 1 mL of 20% acetonitrile in water.

Dry the cartridge under a stream of nitrogen (30 psi) for 30 seconds.

Elute the analytes.

Derivatization (Optional but Recommended for higher sensitivity):

Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.[2]

Add 200 µL of a derivatizing agent such as 4-phenyl-1,2,4-triazoline-3,5-dione (PTAD).[2]

Vortex for 30 seconds and incubate at room temperature for two hours.

Evaporate the derivatized sample to dryness again.
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Reconstitution:

Reconstitute the dried residue in 300 µL of the mobile phase (e.g., acetonitrile-4mM

ammonium trifluoroacetate, 60:40, v/v).[2]

Inject an aliquot (e.g., 10 µL) into the LC-MS/MS system.[2][9]

Protocol 2: Liquid Chromatography
The following are typical LC conditions for the separation of Calcitriol and its metabolites.

LC System: Waters Acquity UPLC or Agilent 1200 SL.[6][9]

Column: Waters Acquity UPLC BEH C18 (100 x 2.1 mm, 1.7 µm) or Eclipse Plus C18 (2.1 x

150 mm, 1.8 µm).[6][9]

Column Temperature: 40 °C to 50 °C.[6][9]

Mobile Phase A: Water with 0.1% formic acid or 0.378 mM lithium acetate.[6][9]

Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.[5][9]

Flow Rate: 0.2 - 0.4 mL/min.[2][4]

Gradient Elution: A typical gradient starts with a higher percentage of aqueous mobile phase

and ramps up to a high percentage of organic mobile phase to elute the analytes. For

example, starting at 80% B and decreasing to 20% B over 4 minutes.[2]

Protocol 3: Mass Spectrometry
The following are general MS parameters for the detection of Calcitriol and its metabolites.

MS System: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).[6]

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[6]

Source Temperature: 120 °C.[6]

Desolvation Temperature: 500 °C.[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.ijbio.com/articles/a-liquid-chromatographyelectrospray-ionization-tandem-mass-spectrometric-method-for-the-quantification-of-calcitriol-in-.pdf
https://www.ijbio.com/articles/a-liquid-chromatographyelectrospray-ionization-tandem-mass-spectrometric-method-for-the-quantification-of-calcitriol-in-.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392736/
https://jlpm.amegroups.org/article/view/4620/html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392736/
https://www.ijbio.com/articles/a-liquid-chromatographyelectrospray-ionization-tandem-mass-spectrometric-method-for-the-quantification-of-calcitriol-in-.pdf
https://data.biotage.co.jp/pdf/poster/11144_poster_vitamin_d.pdf
https://www.ijbio.com/articles/a-liquid-chromatographyelectrospray-ionization-tandem-mass-spectrometric-method-for-the-quantification-of-calcitriol-in-.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093011/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Voltage: 3.5 V.[6]

Detection Mode: Multiple Reaction Monitoring (MRM).[6]

Table 3: Example MRM Transitions

Analyte Precursor Ion (m/z) Product Ion (m/z) Reference

Calcitriol (PTAD

derivatized)
574.4 314.158 [2]

D6-Calcitriol (IS,

PTAD derivatized)
580.4 314.136 [2]

Visualizations
Experimental Workflow
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Caption: LC-MS/MS workflow for Calcitriol analysis.
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Caption: Genomic signaling pathway of Calcitriol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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